molecular formula C15H11NO B1208662 2-Phenyl-1H-indole-3-carbaldehyde CAS No. 25365-71-3

2-Phenyl-1H-indole-3-carbaldehyde

Cat. No. B1208662
CAS RN: 25365-71-3
M. Wt: 221.25 g/mol
InChI Key: IFIFXODAHZPTEY-UHFFFAOYSA-N
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Description

2-Phenyl-1H-indole-3-carbaldehyde is a compound with the molecular formula C15H11NO . It is a member of the indole family, which are ideal precursors for the synthesis of active molecules . Indole derivatives are found in many natural products like indole alkaloids, fungi, and marine organisms . They exhibit many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors, and anti-HIV activities .


Synthesis Analysis

The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde involves several steps. The derivative 2-phenyl-1H-Indole-3-carbaldehyde was synthesized from a compound through the method of Vilsmeier reaction using Phosphorous oxychloride in DMF . Also, 1H-Indole-3-carboxaldehyde and its derivatives have represented the key intermediates for the preparation of biologically active compounds as well indole alkaloids . They are important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups facilely undergo C–C and C–N coupling reactions and reductions .


Molecular Structure Analysis

The molecular structure of 2-Phenyl-1H-indole-3-carbaldehyde can be represented by the InChI string InChI=1S/C15H11NO/c17-10-13-12-8-4-5-9-14 (12)16-15 (13)11-6-2-1-3-7-11/h1-10,16H . Its molecular weight is 221.25 g/mol . The compound has a 2D structure and a 3D conformer .


Chemical Reactions Analysis

1H-Indole-3-carboxaldehyde and its derivatives have represented the key intermediates for the preparation of biologically active compounds as well indole alkaloids . They are important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups facilely undergo C–C and C–N coupling reactions and reductions . In one example, the Knoevenagel condensation of indole-3-carboxaldehyde with malononitrile or ethyl cyanoacetate formed the adduct product, followed by dehydration to give heterodiene, which was reacted with phthalhydrazide by the Michael-type reaction, then cyclization reaction and tautomerization to afford pyrazolo .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Phenyl-1H-indole-3-carbaldehyde include its molecular formula C15H11NO and a molecular weight of 221.25 g/mol . More detailed physical and chemical properties such as melting point, boiling point, solubility, and others were not found in the retrieved papers.

Scientific Research Applications

    Multicomponent Reactions (MCRs)

    • Field : Organic Chemistry
    • Application : 1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They are used in Multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product .
    • Method : This method decreases the deployment of solvents and energy essential for the purification of intermediates. In contrast to classical stepwise synthesis, MCRs are generally high-yielding, operationally friendly, time- and cost-effective .
    • Results : The benefits of using MCRs in synthesis could be categorized into three categories. The first advantage is that MCRs are entirely subject to spontaneous synthesis because a simple reaction vessel is used instead of complex equipment, and no intermediates need to be separated. Second, MCRs are more convergent than uni- and bimolecular reactions. Besides, they could be considered as a paradigm of a natural assembly method such as prebiotic evolution .

    Synthesis of Biologically Active Compounds

    • Field : Medicinal and Pharmaceutical Chemistry
    • Application : The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
    • Method : Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .
    • Results : Indoles have shown many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors and anti-HIV activities .

    Preparation of Analogs of the Indole Phytoalexin Cyclobrassinin

    • Field : Organic Synthesis
    • Application : Indole-3-carboxaldehyde was used to prepare analogs of the indole phytoalexin cyclobrassinin with NR1R2 group .
    • Method : The specific method of application or experimental procedures was not provided in the source .
    • Results : The specific results or outcomes obtained were not provided in the source .

    Analgesic Agents

    • Field : Pharmacology
    • Application : Indole derivatives can be used as analgesic agents, which are drugs used to achieve analgesia, relief from pain .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Hypoglycemic Agents

    • Field : Endocrinology
    • Application : Indole derivatives can be used as hypoglycemic agents, which are medications used in people with diabetes mellitus to lower blood sugar .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Antibacterial and Antifungal Agents

    • Field : Microbiology
    • Application : Indole derivatives can be used as antibacterial and antifungal agents, which are used to inhibit the growth of or kill bacteria and fungi .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Tryptophan Dioxygenase Inhibitors

    • Field : Biochemistry
    • Application : Indole derivatives can be used as tryptophan dioxygenase inhibitors .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Potential Anticancer Immunomodulators

    • Field : Oncology
    • Application : Pyridyl-ethenyl-indoles, a type of indole derivative, can be used as potential anticancer immunomodulators .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Antiamoebic and Cytotoxic Agents

    • Field : Microbiology
    • Application : Indole derivatives can be used as antiamoebic and cytotoxic agents .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

    Inhibitors of the Dengue Virus Protease with Antiviral Activity in Cell-Culture

    • Field : Virology
    • Application : Indole derivatives can be used as inhibitors of the Dengue virus protease with antiviral activity in cell-culture .
    • Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .

Future Directions

The indole scaffold, including 2-Phenyl-1H-indole-3-carbaldehyde, holds promise for the discovery and development of potential anti-tubercular agents . Researchers have extensively explored indole derivatives as potential anti-tubercular agents or drugs . It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds . Furthermore, the role of 2-Phenyl-1H-indole-3-carbaldehyde in atherosclerosis has been explored, suggesting potential future directions in cardiovascular disease research .

properties

IUPAC Name

2-phenyl-1H-indole-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11NO/c17-10-13-12-8-4-5-9-14(12)16-15(13)11-6-2-1-3-7-11/h1-10,16H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFIFXODAHZPTEY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40346575
Record name 2-Phenyl-1H-indole-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40346575
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Phenyl-1H-indole-3-carbaldehyde

CAS RN

25365-71-3
Record name 2-Phenyl-1H-indole-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40346575
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Phenylindole-3-carboxaldehyde
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

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c1ccc(-c2[nH]c3ccccc3c2C2N(c3ccccc3)CCN2c2ccccc2)cc1
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A mixture of DMF (11.0 mL, 142 mmol) and phosphorous oxychloride (3.63 mL, 39 mmol) is stirred at 0° C. for 1 h, a 0.2 mL portion is pipetted into a solution of 2-phenylindole (96 mg, 0.5 mmol) in DMF at 5° C. This reaction mixture is stirred at 5°-10° C. for 1 h, quenched with water, stored at −200 for 16 h and filtered. The filtercake is washed with water and dried in vacuo to afford the 2-phenylindole-3-carboxaldehyde intermediate. A suspension of the thus-obtained 2-phenylindole-3-carboxaldehyde (44.2 mg, 0.2 mmol) in isopropanol and concentrated HCl (50 μL) is treated with aminoguanidine bicarbonate (27 mg, 0.2 mmol), heated at 80° C. for 2 h, cooled to room temperature and concentrated in vacuo. The resultant residue is purified by HPLC to afford the title product, 28 mg (20% yield), identified by mass spectral and HPLC analyses (M+H) 277; retention time 3.76 min.
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3.63 mL
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11 mL
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Synthesis routes and methods IV

Procedure details

4.0 parts by weight of 2-(2-phenylindol-3-yl)-1,3-diphenyl imidazolidine are suspended in 10 parts by volume of isopropanol and 4 parts by volume of 10% aqueous hydrochloric acid added. Thereafter water is added and 1.7 parts by weight of 3-formyl-2-phenyl indole are obtained by filtering off.
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2-(2-phenylindol-3-yl)-1,3-diphenyl imidazolidine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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2-Phenyl-1H-indole-3-carbaldehyde

Citations

For This Compound
63
Citations
M Modi, M Jain - Journal of Heterocyclic Chemistry, 2019 - Wiley Online Library
… In the IR spectra of 2-phenyl-1H-indole-3-carbaldehyde … Analysis of IR spectra of 2-phenyl-1H-indole-3-carbaldehyde shows … In 1 H NMR spectra of 2-phenyl-1H-indole-3-carbaldehyde …
Number of citations: 1 onlinelibrary.wiley.com
SK Gautam, SK Gupta, B Yogi - Research Journal of Pharmacy …, 2021 - indianjournals.com
… 1-(2-oxo-2-phenylethyl)-2-phenyl-1H–indole-3carbaldehyde (5g) derivatives were dissolved in methanol and thiobarbituric acid was added. Then the reaction mixture was heating …
Number of citations: 3 www.indianjournals.com
N SINGH, R MALIK - INTERNATIONAL JOURNAL, 2016 - researchgate.net
… The derivative 2-phenyl-1H-Indole-3-carbaldehyde (3a) was synthesized from Compd. (2) by the method of Vilsmeier reaction using Phosphorous oxy chloride in DMF. Phenyl (2-phenyl…
Number of citations: 1 www.researchgate.net
S Vijaya Laxmi, B Rajitha - Medicinal Chemistry Research, 2012 - Springer
… -3yl)methylene) semicarbazone derivatives (4a–g and 6a–c) were synthesized by the condensation of derivatives of 1-(2-Oxo-2-phenyl-ethyl)-2-phenyl-1H-indole-3-carbaldehyde and …
Number of citations: 20 link.springer.com
B Li, N Shen, K Wang, X Fan… - Asian Journal of Organic …, 2022 - Wiley Online Library
… Our study began with the annulation process between 2-phenyl-1H-indole-3-carbaldehyde (1 a) and ethyl 2-diazo-3-oxo-3-phenylpropanoate (2 a) to optimize the reaction conditions (…
Number of citations: 2 onlinelibrary.wiley.com
SV Laxmi, B Janardhan, B Rajitha… - Medicinal Chemistry …, 2012 - Springer
… 2-Phenyl-1H-indole on vilsmeier formylation-afforded compound 2, (2-phenyl-1H-indole-3-carbaldehyde). When 2-phenyl-1H-indole-3-carbaldehyde is treated with simple, substituted …
Number of citations: 10 link.springer.com
SV Laxmi, G Rajitha, B Rajitha, AJ Rao - Journal of chemical biology, 2016 - Springer
… In continuation of our studies on biologically active heterocyclics [3, 4], we have now focused on anticancer activity of 2-phenyl-1H-indole-3-carbaldehyde derivatives. Indoles display an …
Number of citations: 20 link.springer.com
HG Kathrotiya, MP Patel - Medicinal Chemistry Research, 2012 - Springer
… A new series of indole-based chromene derivatives 4a–4p has been synthesized by one pot cyclocondensation reaction of 2-phenyl-1H-indole-3-carbaldehyde 1a–1h; malononitrile 2; …
Number of citations: 71 link.springer.com
AS Bourlot, E Desarbre, JY Merour - Synthesis, 1994 - thieme-connect.com
The Baeyer-Villiger rearrangement of substituted 1H-indole-3-carbaldehydes afforded the corresponding substituted 1, 2-dihydro-3H-indol-3-ones. The influence of 3-carbonyl and 1-…
Number of citations: 28 www.thieme-connect.com
A Husain, AF AlAsmari, SNH Azmi, N Ali… - Journal of King Saud …, 2022 - Elsevier
… In the first step, compound 1 was converted to 2-phenyl-1H-indole-3-carbaldehyde (2) using standard conditions of the Vilsmeier Haack reaction. Benzoyl glycine was reacted with 2 (…
Number of citations: 4 www.sciencedirect.com

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